Tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate

• IUPAC Name: tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate
• InChI: InChI=1S/C17H26N2O3/c1-16(2,3)22-15(20)19-11-9-17(18,10-12-19)13-5-7-14(21-4)8-6-13/h5-8H,9-12,18H2,1-4H3
• InChI Key: SDRZYJXCIPYBET-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(CC1)(C2=CC=C(C=C2)OC)N
• Molecular Formula: C17H26N2O3
• Molecular Weight: 306.4 g/mol

Description

Tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate is a chemical compound with the molecular formula C17H26N2O3. It is a solid substance and is typically stored in a dark place at room temperature.

Physical And Chemical Properties Analysis

Tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate is a solid substance. It should be stored in a dark place, under an inert atmosphere, at room temperature.

Scientific Research Applications

Metabolism and Biotransformation

Tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate, as part of the compound terfenadine, has been studied for its pharmacokinetics and biotransformation in humans. It undergoes significant biotransformation, with fecal excretion accounting for about 60% of the administered dose. Two major metabolic products have been identified through urine and feces analysis, indicating extensive metabolism that may contribute to its activity in vivo (Garteiz et al., 1982).

Prophylaxis of Seasonal Allergic Rhinitis

Research has demonstrated the effectiveness of terfenadine, which includes tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate, in the prophylaxis of seasonal allergic rhinitis. In clinical trials, terfenadine was found to be well-tolerated and effective in preventing symptoms of allergic rhinitis without changing body functions or laboratory values (Gastpar & Dieterich, 1982).

Exposure to Synthetic Phenolic Antioxidants

While not directly related to tert-butyl 4-amino-4-(4-methoxyphenyl)piperidine-1-carboxylate, research on synthetic phenolic antioxidants such as butylated hydroxytoluene (BHT) provides insight into human exposure to synthetic compounds. BHT, similar in structural modification purpose to tert-butyl groups in pharmacological compounds, has been extensively studied for its presence in consumer products and potential health implications (Wang & Kannan, 2019).

Safety and Hazards

This compound is considered hazardous and may cause skin and eye irritation. It’s important to handle it with appropriate safety measures, including wearing protective gloves, protective clothing, and eye/face protection.